Cas no 10396-80-2 (2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one)

• Product Name: 2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one
• CAS No: 10396-80-2
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• MDL: MFCD01734499
• CID: 197881
• PubChem ID: 146102
• Update Time: 2025-05-22

2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one,2,6-bis(1,1-dimethylethyl)-4-hydroxy-4-methyl-
• 2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one
• 2,6-DI(TERT-BUTYL)-4-HYDROXY-4-METHYL-2,5-CYCLOHEXADIEN-1-ONE 0.98
• 2,6-ditert-butyl-4-hydroxy-4-methylcyclohexa-2,5-dien-1-one
• 2,5-(DIMETHOXY-D6)-4-(PROPYLSULFANYL)PHENETHYLAMINE HYDROCHLORIDE
• 2,5-Cyclohexadien-1-one,2,6-di-tert-butyl-4-hydroxy-4-methyl
• 2,6-di(t-Butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one
• 2,6-Di-t-butyl-4-hydroxy-4-methyl-2,5-cyclohexadienone
• 2,6-di-tert-butyl-4-hydroxy-4-methyl-2,5-c
• 2,6-di-tert-butyl-4-hydroxy-4-methylcyclohexa-2,5-dien-1-one
• 2,6-di-tert-butyl-4-hydroxy-4-methylcyclohexadienone
• 2,6-di-tert-butyl-4-methyl-p-quinol
• BHT-OH
• J-001078
• BRN 2050856
• UNII-RCK267MPS5
• RCK267MPS5
• 2,6-di(t-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadiene-1-one
• 4-08-00-00142 (Beilstein Handbook Reference)
• 2,6-Di-tert-butyl-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one
• SCHEMBL7213737
• AT10109
• Q27288051
• MFCD01734499
• C15H24O2
• 2,5-cyclohexadien-1-one, 2,6-bis(1,1-dimethylethyl)-4-hydroxy-4-methyl-
• NS00010300
• InChI=1/C15H24O2/c1-13(2,3)10-8-15(7,17)9-11(12(10)16)14(4,5)6/h8-9,17H,1-7H3
• 10396-80-2
• 2,5-Cyclohexadien-1-one, 2,6-di-tert-butyl-4-hydroxy-4-methyl-
• 2,6-Di-tert-butyl-4-hydroxy-4-methyl-2,5-cyclohexadienone
• 4-methyl-4-hydroxy-2,6-di-t-butylcyclohexa-2,5-diene-1-one
• EN300-6503846
• CS-0440337
• DQBHJILNHNRDTM-UHFFFAOYSA-
• DTXSID10146165
• AB09882
• 4-HYDROXY-4-METHYL-2,6-DI-TERT-BUTYL-2,5-CYCLOHEXADIENONE
• BS-25552
• 2,6-DI-TERT-BUTYL-4-HYDROXY-4-METHYLCYCLOHEXA-2,5-DIENONE

• MDL： MFCD01734499
• Inchi： 1S/C15H24O2/c1-13(2,3)10-8-15(7,17)9-11(12(10)16)14(4,5)6/h8-9,17H,1-7H3
• InChI Key： DQBHJILNHNRDTM-UHFFFAOYSA-N
• SMILES： OC1(C)C=C(C(C(=C1)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.17800
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 108-112°C
• Boiling Point: 339.3±42.0 °C at 760 mmHg
• Flash Point: 144.4±20.5 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 37.30000
• LogP: 3.26510
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one

2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one: A Comprehensive Overview

The compound with CAS No. 10396-80-2, commonly referred to as 2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a cyclohexadienone backbone substituted with tert-butyl groups and a hydroxyl group. Its molecular formula is C₁₇H₂₆O₂, and it exhibits a molecular weight of 278.38 g/mol.

Recent studies have highlighted the potential of 2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one as a versatile building block in organic synthesis. Researchers have explored its ability to participate in various reaction pathways, including Diels-Alder reactions and other pericyclic reactions. These investigations have demonstrated its utility in constructing complex molecular frameworks with high precision and efficiency.

The compound's structure is particularly notable for its conjugated diene system, which contributes to its stability and reactivity. The presence of tert-butyl groups enhances its steric bulk, making it an ideal candidate for applications requiring resistance to environmental factors such as heat and light. Additionally, the hydroxyl group introduces hydrophilic properties, enabling the compound to interact with polar solvents and reagents.

In terms of synthesis, 2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one can be prepared through a variety of methods. One common approach involves the oxidation of suitable dihydro precursors using oxidizing agents such as potassium permanganate or other transition metal catalysts. Recent advancements in catalytic systems have further streamlined this process, making it more efficient and scalable for industrial applications.

The compound has also been studied for its potential in pharmaceutical applications. Its structure resembles certain bioactive molecules, suggesting that it could serve as a lead compound in drug discovery efforts. For instance, researchers have investigated its ability to modulate enzyme activity and interact with cellular receptors. While preliminary results are promising, further studies are required to fully understand its pharmacokinetic properties and therapeutic potential.

Another area of interest is the use of 2,6-Di(tert-butyl)-4-hydroxy-4-methyl-2,5-cyclohexadien-1-one in polymer chemistry. Its rigid structure and functional groups make it a suitable candidate for designing advanced materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polymeric networks to enhance their stability and functionality under various conditions.

In conclusion, CAS No. 10396-80-2 represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from organic synthesis to materials science and pharmacology. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing technological and medical solutions.